2-((5-((2-oxobenzo[d]thiazol-3(2H)-yl)methyl)-4-phenethyl-4H-1,2,4-triazol-3-yl)thio)-N-(m-tolyl)acetamide

• IUPAC Name: N-(3-methylphenyl)-2-[[5-[(2-oxo-1,3-benzothiazol-3-yl)methyl]-4-(2-phenylethyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C27H25N5O2S2/c1-19-8-7-11-21(16-19)28-25(33)18-35-26-30-29-24(31(26)15-14-20-9-3-2-4-10-20)17-32-22-12-5-6-13-23(22)36-27(32)34/h2-13,16H,14-15,17-18H2,1H3,(H,28,33)
• InChI Key: AXJVXDRDAIEUGH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CSC2=NN=C(N2CCC3=CC=CC=C3)CN4C5=CC=CC=C5SC4=O
• Molecular Formula: C27H25N5O2S2
• Molecular Weight: 515.7 g/mol
• CAS No.: 896677-78-4

Description

2-((5-((2-oxobenzo[d]thiazol-3(2H)-yl)methyl)-4-phenethyl-4H-1,2,4-triazol-3-yl)thio)-N-(m-tolyl)acetamide is a useful research compound. Its molecular formula is C27H25N5O2S2 and its molecular weight is 515.65. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis

Thiourea derivatives, including structures similar to the queried compound, serve as versatile starting materials for synthesizing various heterocycles. These compounds engage in one-pot cascade reactions, showcasing excellent atom economy and yielding important heterocycles like imidazo[1,2-c]pyrimidines. This process highlights the compound's utility in efficiently producing complex and functionalized heterocyclic frameworks, which are pivotal in drug design and synthesis (J. Schmeyers & G. Kaupp, 2002).

Antimicrobial Activity

Compounds structurally related to the specified molecule, specifically thiazolidin-4-one derivatives, have been synthesized and evaluated for their antimicrobial activity. These studies have identified certain derivatives as potent antimicrobial agents against various bacterial and fungal strains, indicating the potential of such compounds in developing new antimicrobial therapies (B. A. Baviskar, S. S. Khadabadi, & S. Deore, 2013).

Anticancer Agents

Research into thiazole derivatives, including those related to the queried compound, has shown significant promise as anticancer agents. These compounds have been synthesized and their structure-activity relationships have been explored, revealing their potential in treating various cancer types. This underscores the compound's relevance in the ongoing search for novel and effective cancer therapies (A. Evren, L. Yurttaş, Busra Eksellı, & Gülşen Akalın-Çiftçi, 2019).

Insecticidal Properties

The synthesis of novel heterocycles incorporating thiadiazole moieties, derived from structures similar to the queried compound, has demonstrated significant insecticidal activity against pests like the cotton leafworm. This application suggests the potential utility of such compounds in agricultural pest management strategies, providing a novel approach to controlling crop damage (A. Fadda, M. Salam, E. Tawfik, E. Anwar, & H. Etman, 2017).